Cas no 2228764-63-2 (3-hydroxy(methyl)amino-2,2-dimethylpropan-1-ol)

• Product Name: 3-hydroxy(methyl)amino-2,2-dimethylpropan-1-ol
• CAS No: 2228764-63-2
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 6029654
• PubChem ID: 165615770
• Update Time: 2025-05-20

3-hydroxy(methyl)amino-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy(methyl)amino-2,2-dimethylpropan-1-ol
• 2228764-63-2
• 3-[hydroxy(methyl)amino]-2,2-dimethylpropan-1-ol
• EN300-1809644

• Inchi： 1S/C6H15NO2/c1-6(2,5-8)4-7(3)9/h8-9H,4-5H2,1-3H3
• InChI Key： CPPFXCNVDNCABR-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN(C)O

Computed Properties

• Exact Mass: 133.110278721g/mol
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.7Ų

Additional information on 3-hydroxy(methyl)amino-2,2-dimethylpropan-1-ol

3-Hydroxy(methyl)amino-2,2-Dimethylpropan-1-Ol: A Comprehensive Overview

3-Hydroxy(methyl)amino-2,2-dimethylpropan-1-ol (CAS No. 2228764-63-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound, often referred to as HMPA (Hydroxymethoxypropylamine), has garnered attention due to its unique chemical properties and potential for use in advanced chemical synthesis and drug development.

The molecular structure of 3-hydroxy(methyl)amino-2,2-dimethylpropan-1-ol is characterized by a tertiary alcohol group and a secondary amine group attached to a branched carbon chain. This arrangement imparts the compound with both hydrophilic and lipophilic properties, making it highly versatile in different chemical environments. Recent studies have highlighted its role as a chiral auxiliary in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched compounds—a critical aspect in modern drug discovery.

One of the most notable advancements involving CAS No. 2228764-63-2 is its application in the synthesis of bioactive molecules. Researchers have demonstrated its utility as a building block for constructing complex natural product analogs, particularly in the field of medicinal chemistry. For instance, its ability to participate in nucleophilic substitution reactions has been leveraged to develop novel anti-inflammatory agents with improved bioavailability.

In addition to its synthetic applications, 3-hydroxy(methyl)amino-2,2-dimethylpropan-1-ol has shown promise in catalytic processes. Recent investigations have explored its role as a ligand in transition metal-catalyzed reactions, where it enhances the selectivity and efficiency of these reactions. This has opened new avenues for sustainable chemical manufacturing, aligning with current trends toward greener chemistry practices.

The biocompatibility of HMPA has also been a focal point of recent research. Studies indicate that it exhibits low toxicity profiles under controlled conditions, making it suitable for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds. Its ability to form stable complexes with biomolecules further underscores its potential in these emerging fields.

From an environmental perspective, the degradation pathways of CAS No. 2228764-63-2 have been extensively studied to ensure minimal ecological impact. Research findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns related to long-term environmental persistence.

Looking ahead, the continued exploration of 3-hydroxy(methyl)amino-2,2-dimethylpropan-1-ol is expected to yield further innovations across diverse industries. Its unique combination of chemical reactivity and biocompatibility positions it as a key player in advancing both academic research and industrial applications.